Cas no 2137451-91-1 (Pyrido[2,1-c][1,4]thiazin-9-amine, octahydro-N-methyl-)

Pyrido[2,1-c][1,4]thiazin-9-amine, octahydro-N-methyl-, is a heterocyclic amine compound featuring a fused pyrido-thiazine scaffold. Its saturated octahydro structure enhances stability and potential bioavailability, while the N-methyl substitution influences its reactivity and interaction profile. This compound is of interest in medicinal chemistry due to its structural resemblance to bioactive molecules, suggesting utility as a building block for pharmacologically active agents. The rigid bicyclic framework may confer selectivity in binding interactions, making it valuable for drug discovery and development. Its synthetic versatility allows for further functionalization, enabling exploration of structure-activity relationships in target-oriented research.

Pyrido[2,1-c][1,4]thiazin-9-amine, octahydro-N-methyl- structure

2137451-91-1 structure

Product Name:Pyrido[2,1-c][1,4]thiazin-9-amine, octahydro-N-methyl-

CAS No:2137451-91-1

MF:C₉H₁₈N₂S

MW:186.317620754242

CID:5256811

Update Time:2025-10-21

Pyrido[2,1-c][1,4]thiazin-9-amine, octahydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

- Pyrido[2,1-c][1,4]thiazin-9-amine, octahydro-N-methyl-
- Inchi： 1S/C9H18N2S/c1-10-8-3-2-4-11-5-6-12-7-9(8)11/h8-10H,2-7H2,1H3
- InChI Key： FPUBAEMNPLKJMV-UHFFFAOYSA-N
- SMILES： S1CCN2CCCC(NC)C2C1

Pyrido[2,1-c][1,4]thiazin-9-amine, octahydro-N-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-372133-0.05g	N-methyl-octahydropyrido[2,1-c]thiomorpholin-9-amine	2137451-91-1	95.0%	0.05g	$587.0	2025-03-18
Enamine	EN300-372133-0.1g	N-methyl-octahydropyrido[2,1-c]thiomorpholin-9-amine	2137451-91-1	95.0%	0.1g	$615.0	2025-03-18
Enamine	EN300-372133-0.25g	N-methyl-octahydropyrido[2,1-c]thiomorpholin-9-amine	2137451-91-1	95.0%	0.25g	$642.0	2025-03-18
Enamine	EN300-372133-0.5g	N-methyl-octahydropyrido[2,1-c]thiomorpholin-9-amine	2137451-91-1	95.0%	0.5g	$671.0	2025-03-18
Enamine	EN300-372133-1.0g	N-methyl-octahydropyrido[2,1-c]thiomorpholin-9-amine	2137451-91-1	95.0%	1.0g	$699.0	2025-03-18
Enamine	EN300-372133-2.5g	N-methyl-octahydropyrido[2,1-c]thiomorpholin-9-amine	2137451-91-1	95.0%	2.5g	$1370.0	2025-03-18
Enamine	EN300-372133-5.0g	N-methyl-octahydropyrido[2,1-c]thiomorpholin-9-amine	2137451-91-1	95.0%	5.0g	$2028.0	2025-03-18
Enamine	EN300-372133-10.0g	N-methyl-octahydropyrido[2,1-c]thiomorpholin-9-amine	2137451-91-1	95.0%	10.0g	$3007.0	2025-03-18

Pyrido[2,1-c][1,4]thiazin-9-amine, octahydro-N-methyl- Related Literature

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Additional information on Pyrido[2,1-c][1,4]thiazin-9-amine, octahydro-N-methyl-

Pyrido[2,1-c][1,4]thiazin-9-amine, Octahydro-N-Methyl: A Comprehensive Overview

Pyrido[2,1-c][1,4]thiazin-9-amine, octahydro-N-methyl, with the CAS number 2137451-91-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds that have garnered attention due to their potential applications in drug design and materials science. The structure of this compound is characterized by a fused pyridine and thiazine ring system, with an N-methyl group attached to the amine functionality.

The synthesis of Pyrido[2,1-c][1,4]thiazin-9-amine, octahydro-N-methyl involves a series of carefully designed reactions that highlight the versatility of heterocyclic chemistry. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity, making this compound more accessible for research and development purposes. The octahydro derivative suggests a saturated ring system, which may contribute to its stability and solubility properties.

In terms of applications, Pyrido[2,1-c][1,4]thiazin-9-amine has shown promise in various biological assays. Researchers have explored its potential as a lead compound for drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The N-methyl group is known to influence the compound's pharmacokinetic properties, such as absorption and metabolism, making it a valuable modification in medicinal chemistry.

The structural uniqueness of this compound also makes it a candidate for advanced materials research. Its ability to form stable complexes with metal ions has been investigated for applications in catalysis and coordination chemistry. Recent findings suggest that the compound's electronic properties could be tailored for use in organic electronics or sensors.

From an analytical standpoint, the characterization of CAS No. 2137451-91-1 has been carried out using state-of-the-art techniques such as NMR spectroscopy and mass spectrometry. These studies provide insights into the compound's molecular structure and purity, which are critical for its use in both academic and industrial settings.

In conclusion, Pyrido[2,1-c][1,4]thiazin-9-amine, with its unique chemical structure and versatile properties, continues to be a focal point in contemporary chemical research. As advancements in synthetic methods and biological evaluations unfold, this compound holds the potential for significant contributions across multiple disciplines.